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Compound of Interest

Compound Name: GSK-3484862

Cat. No.: B2732884

For researchers, scientists, and drug development professionals, the proper handling and
disposal of GSK-3484862, a potent and selective DNA methyltransferase 1 (DNMTL1) inhibitor,
are critical for maintaining a safe laboratory environment and ensuring regulatory compliance.
Given the absence of a publicly available, specific Safety Data Sheet (SDS) with detailed
disposal instructions, this guide provides a comprehensive set of procedures based on general
best practices for the disposal of hazardous chemical waste. These recommendations are
derived from the chemical nature of GSK-3484862 as a dicyanopyridine-containing compound
and its biological activity as a DNMT1 inhibitor.

GSK-3484862, with the CAS number 2170136-65-7, is a non-covalent inhibitor used in cancer
research to induce DNA hypomethylation.[1] Due to its biological activity and chemical
structure, all forms of GSK-3484862 waste, including the pure compound, solutions, and
contaminated materials, should be treated as hazardous chemical waste.

Key Handling and Disposal Information

The following table summarizes essential information for the safe handling and disposal of
GSK-3484862.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b2732884?utm_src=pdf-interest
https://www.benchchem.com/product/b2732884?utm_src=pdf-body
https://www.benchchem.com/product/b2732884?utm_src=pdf-body
https://www.benchchem.com/product/b2732884?utm_src=pdf-body
https://www.medchemexpress.com/Targets/DNA%20Methyltransferase/dnmt1.html
https://www.benchchem.com/product/b2732884?utm_src=pdf-body
https://www.benchchem.com/product/b2732884?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2732884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Parameter Guideline

Chemical Name GSK-3484862
CAS Number 2170136-65-7
Molecular Formula C19H19N50S

] Biologically active compound; treat as
Primary Hazard .
hazardous chemical waste.

) ) Chemical-resistant gloves, safety goggles, and
Personal Protective Equipment (PPE)
a lab coat are mandatory.

Spill CI Use an inert absorbent material for spills. Avoid
ill Cleanu
P P generating dust.

Waste Classification Hazardous Chemical Waste

Step-by-Step Disposal Procedures

Adherence to the following step-by-step procedures is crucial for the safe disposal of GSK-
3484862.

Unused or Expired GSK-3484862 (Pure Compound)

» Do not dispose of down the drain or in regular trash.
o Keep the compound in its original, clearly labeled container.

« If the original container is compromised, transfer the material to a new, compatible, and
properly labeled waste container. The label should include "Hazardous Waste," the chemical
name "GSK-3484862," and the CAS number "2170136-65-7."

o Store the waste container in a designated, secure, and well-ventilated hazardous waste
accumulation area, away from incompatible materials.

» Arrange for disposal through your institution's Environmental Health and Safety (EHS) office
or a licensed chemical waste disposal contractor.
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Contaminated Laboratory Materials

Solid Waste: Items such as gloves, weighing paper, pipette tips, and paper towels
contaminated with GSK-3484862 should be collected in a designated, clearly labeled
hazardous waste bag or container.

Sharps: Needles, syringes, or other sharps contaminated with GSK-3484862 must be
disposed of in a designated sharps container that is puncture-resistant and leak-proof.

Glassware: Contaminated glassware should be decontaminated by rinsing with a suitable
solvent (e.g., ethanol or acetone) three times. The rinsate must be collected as hazardous
liquid waste. After decontamination, the glassware can be washed according to standard
laboratory procedures. Heavily contaminated or broken glassware that cannot be safely
decontaminated should be disposed of as solid hazardous waste.

Solutions Containing GSK-3484862

Aqueous and Organic Solutions: All solutions containing GSK-3484862, regardless of
concentration, must be collected as hazardous liquid waste.

Waste Segregation: Do not mix GSK-3484862 waste with other waste streams unless you
are certain they are compatible. It is best practice to collect it in a dedicated waste container.

Container and Labeling: Use a designated, leak-proof, and clearly labeled container for liquid
waste. The label must include "Hazardous Waste," the chemical name "GSK-3484862," and
the names and approximate concentrations of all other components in the solution (e.g.,
DMSO, saline).

Storage and Disposal: Store the sealed waste container in a designated hazardous waste
accumulation area. Arrange for disposal through your institution's EHS office or a licensed
chemical waste contractor.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of GSK-

3484862 and associated waste.
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Caption: Disposal workflow for GSK-3484862 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of GSK-3484862: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2732884#9gsk-3484862-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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